Cas no 2416229-45-1 (3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride)

• Product Name: 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride
• CAS No: 2416229-45-1
• MF: C₁₀H₂₃Cl₂N₃
• MW: 256.215720415115
• MDL: MFCD32668664
• CID: 5458969
• PubChem ID: 146121157
• Update Time: 2025-07-18

3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride
• 2416229-45-1
• 3-(4-Methylpiperazin-1-yl)cyclopentan-1-amine;dihydrochloride
• Z4437907175
• EN300-26673814
• Cyclopentanamine, 3-(4-methyl-1-piperazinyl)-, hydrochloride (1:2)

• MDL： MFCD32668664
• Inchi： 1S/C10H21N3.2ClH/c1-12-4-6-13(7-5-12)10-3-2-9(11)8-10;;/h9-10H,2-8,11H2,1H3;2*1H
• InChI Key： QGZSHJHBKDNXDF-UHFFFAOYSA-N
• SMILES： C1(N)CCC(N2CCN(C)CC2)C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 255.1269031g/mol
• Monoisotopic Mass: 255.1269031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

Additional information on 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride

Research Briefing on 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride (CAS: 2416229-45-1)

In recent years, the compound 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride (CAS: 2416229-45-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentane core and methylpiperazine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages asymmetric catalysis to achieve high enantiomeric purity, a critical factor for its pharmacological activity. The compound's structural features, including its basic amine and piperazine moieties, contribute to its ability to cross the blood-brain barrier, making it a candidate for CNS-targeted therapies.

Pharmacological evaluations have revealed that 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride exhibits high affinity for serotonin and dopamine receptors, particularly the 5-HT_1A and D₂ subtypes. Preclinical studies in rodent models have demonstrated its potential as an antipsychotic agent, with reduced extrapyramidal side effects compared to existing therapeutics. Additionally, its pharmacokinetic profile, including metabolic stability and oral bioavailability, has been characterized in recent in vitro and in vivo studies, supporting its advancement to further clinical development.

Recent collaborations between academic institutions and pharmaceutical companies have explored the compound's utility beyond CNS disorders. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its role as a scaffold for designing novel kinase inhibitors, highlighting its versatility in drug discovery. The compound's ability to serve as a building block for structurally diverse analogs underscores its value in medicinal chemistry.

In conclusion, 3-(4-methylpiperazin-1-yl)cyclopentan-1-amine dihydrochloride represents a multifaceted tool in modern drug development. Its unique pharmacological properties and synthetic accessibility position it as a promising candidate for addressing unmet medical needs in psychiatry and beyond. Future research directions may include further optimization of its selectivity and safety profile, as well as exploration of its applications in other therapeutic areas such as oncology and inflammation.